BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 2,2-
Dichloroacetophenone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,2-Dichloroacetophenone

Cat. No.: B1214461

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a focused overview of the core physicochemical properties of
2,2-dichloroacetophenone, a compound of interest in organic synthesis and as a potential
intermediate in the development of pharmaceuticals.[1][2]

Core Compound Properties

2,2-Dichloroacetophenone is an organic compound featuring a phenyl group connected to an
acetyl group substituted with two chlorine atoms.[2] This structure makes it a valuable reagent
in various synthetic organic chemistry applications.[2]

Quantitative Data Summary

The key quantitative physicochemical properties of 2,2-dichloroacetophenone are
summarized in the table below for easy reference and comparison.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1214461?utm_src=pdf-interest
https://www.benchchem.com/product/b1214461?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3261307.htm
https://cymitquimica.com/cas/2648-61-5/
https://www.benchchem.com/product/b1214461?utm_src=pdf-body
https://cymitquimica.com/cas/2648-61-5/
https://cymitquimica.com/cas/2648-61-5/
https://www.benchchem.com/product/b1214461?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Units
Molecular Formula CsHeCI20 -

Molecular Weight 189.04 g/mol

CAS Number 2648-61-5 -

Density 1.34 g/mL at 25 °C
Melting Point 20-21 °C

Boiling Point 132-134 °C at 13 mmHg
Refractive Index 1.5686 n20/D

Data sourced from multiple chemical databases.[1][3][4][5][6]

Experimental Protocols

The data presented in this guide are based on standardized analytical methods commonly
used in chemical characterization. Detailed experimental protocols for determining properties
such as molecular weight (e.g., via mass spectrometry), melting point, and boiling point are
well-established in the fields of analytical and organic chemistry. For specific procedural details,
researchers are advised to consult standard reference texts and pharmacopeial
methodologies.

Logical Relationship Diagram

The following diagram illustrates the fundamental relationship between the compound's
common name, its empirical formula, and its calculated molecular weight.

is represented by= Molecular Formula ERESIIEHIIN Molecular Weight
CsHeCl20 189.04 g/mol

2,2-Dichloroacetophenone
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Core properties of 2,2-dichloroacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1214461?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3261307.htm
https://cymitquimica.com/cas/2648-61-5/
https://pubchem.ncbi.nlm.nih.gov/compound/2_2-Dichloroacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2_2-Dichloroacetophenone
https://www.chembk.com/en/chem/2,2-Dichloroacetophenone
https://www.scbt.com/p/2-2-dichloroacetophenone-2648-61-5
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3261307.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3261307.aspx
https://www.benchchem.com/product/b1214461#2-2-dichloroacetophenone-molecular-weight-and-formula
https://www.benchchem.com/product/b1214461#2-2-dichloroacetophenone-molecular-weight-and-formula
https://www.benchchem.com/product/b1214461#2-2-dichloroacetophenone-molecular-weight-and-formula
https://www.benchchem.com/product/b1214461#2-2-dichloroacetophenone-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1214461?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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